Cas no 887360-26-1 (N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine)

• Product name: N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine
• CAS No: 887360-26-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 3056606
• PubChem ID: 17389601

N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-(2-piperidin-2-yl-benzyl)-amine
• SCHEMBL21788592
• AKOS005144024
• DTXSID101240214
• N,N-dimethyl[2-(2-piperidyl)phenyl]methanamine
• 887360-26-1
• N,N-dimethyl-1-[2-(piperidin-2-yl)phenyl]methanamine
• STK891500
• N,N-Dimethyl-1-(2-(piperidin-2-yl)phenyl)methanamine
• N,N-Dimethyl-2-(2-piperidinyl)benzenemethanamine
• N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine

• Inchi： InChI=1S/C14H22N2/c1-16(2)11-12-7-3-4-8-13(12)14-9-5-6-10-15-14/h3-4,7-8,14-15H,5-6,9-11H2,1-2H3
• InChI Key： CJBNGRDOGNMGFQ-UHFFFAOYSA-N
• SMILES： CN(C)CC1=CC=CC=C1C2CCCCN2

Computed Properties

• Exact Mass: 218.178298710Da
• Monoisotopic Mass: 218.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Melting Point: NA

N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N,N-Dimethyl2-(2-piperidinyl)phenylmethanamine

N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine: A Comprehensive Overview

N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine, also known by its CAS number 887360-26-1, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a dimethylamino group attached to a phenylmethanamine backbone. The N,N-Dimethyl and piperidinyl groups are key structural elements that contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine in drug discovery and development. Researchers have explored its role as a potential lead compound for the development of novel therapeutic agents. For instance, investigations into its bioactivity and pharmacokinetic properties have revealed promising results, suggesting its potential use in treating various diseases, including neurodegenerative disorders and cancer.

The synthesis of this compound involves a multi-step process that typically includes the preparation of the piperidine ring followed by the introduction of the dimethylamino group. Advanced synthetic techniques, such as Suzuki coupling and Stille coupling, have been employed to optimize the synthesis process. These methods not only enhance the efficiency of the reaction but also improve the overall yield of the compound.

One of the most intriguing aspects of N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine is its ability to interact with various biological targets. Preclinical studies have demonstrated its affinity for certain receptors and enzymes, making it a valuable tool for studying cellular signaling pathways. For example, research conducted at leading pharmaceutical companies has shown that this compound exhibits selective inhibition of specific kinases, which are implicated in several pathological conditions.

In addition to its pharmacological applications, N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine has also found utility in materials science. Its unique chemical structure makes it an ideal candidate for use in the development of advanced materials, such as polymers and coatings. Recent advancements in nanotechnology have further expanded its potential applications, with researchers exploring its use as a building block for constructing nanoscale architectures.

The environmental impact of this compound is another area of active research. Scientists are investigating its biodegradability and toxicity profiles to ensure that its use does not pose risks to ecosystems or human health. Preliminary findings suggest that under controlled conditions, N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine exhibits low toxicity, which aligns with current regulatory standards for chemical safety.

Looking ahead, the future of N,N-Dimethyl-2-(2-piperidinyl)phenylmethanamine appears bright. Ongoing research is focused on optimizing its properties for specific applications while minimizing any potential adverse effects. Collaborative efforts between academia and industry are expected to drive further innovation, paving the way for new breakthroughs in both therapeutic and non-therapeutic domains.